nonan-3-amine hydrochloride
Overview
Description
Nonan-3-amine hydrochloride is an organic compound composed of nine carbon atoms, three amine functional groups, and one chloride ion. It is a white, crystalline solid that is soluble in water and alcohol. It is used in a variety of applications, including pharmaceuticals, cosmetics, and laboratory experiments. This compound has a variety of biochemical and physiological effects, and its use in research has been studied extensively.
Mechanism of Action
Nonan-3-amine hydrochloride acts as a proton acceptor, which allows it to bind to other molecules and facilitate their reaction. It can also act as an enzyme inhibitor, which can be used to study the effects of drugs and other compounds on biochemical pathways.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. It has also been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins, which are involved in inflammation and pain. In addition, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
Nonan-3-amine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in both water and alcohol. It is also relatively non-toxic, making it safe to use in experiments. However, it can be difficult to accurately measure the concentration of the compound, as it is highly soluble in water and alcohol.
Future Directions
The potential future directions for research involving nonan-3-amine hydrochloride are numerous. Researchers could investigate its potential as an enzyme inhibitor in a variety of biochemical pathways. It could also be studied for its potential as an anti-inflammatory and analgesic agent. Additionally, it could be studied for its potential as a therapeutic agent in the treatment of neurological disorders. Finally, it could be studied for its potential as a drug delivery system for other drugs and compounds.
Synthesis Methods
Nonan-3-amine hydrochloride is synthesized through a two-step process. The first step involves the reaction of nonan-3-amine with hydrochloric acid, which yields the hydrochloride salt. The second step involves the removal of the residual hydrochloric acid by the addition of an alkali, such as sodium hydroxide. This process yields a white, crystalline solid that is soluble in water and alcohol.
Scientific Research Applications
Nonan-3-amine hydrochloride is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds, such as amino acids and peptides. It is also used as a catalyst in the synthesis of organic compounds. In addition, it is used in the study of the biochemical and physiological effects of drugs and other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for nonan-3-amine hydrochloride involves the conversion of nonan-3-one to nonan-3-amine, followed by the reaction of nonan-3-amine with hydrochloric acid to form nonan-3-amine hydrochloride.", "Starting Materials": [ "Nonan-3-one", "Ammonia", "Hydrogen gas", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Reduction of nonan-3-one to nonan-3-ol using hydrogen gas and a catalyst such as palladium on carbon.", "Step 2: Conversion of nonan-3-ol to nonan-3-amine using ammonia and sodium hydroxide.", "Step 3: Reaction of nonan-3-amine with hydrochloric acid to form nonan-3-amine hydrochloride." ] } | |
CAS RN |
855958-78-0 |
Molecular Formula |
C9H22ClN |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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